Cas no 104182-98-1 (Benzene-d5-acetic acid(9CI))

• Product Name: Benzene-d5-acetic acid(9CI)
• CAS No: 104182-98-1
• MF: C₈H₈O₂
• MW: 141.178730964661
• CID: 126070
• PubChem ID: 12198006
• Update Time: 2025-04-18

Benzene-d5-acetic acid(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene-d5-acetic acid(9CI)
• Phenylacetic Acid-d5
• PHENYL-D5-ACETIC ACID
• chloropentacarbonylrhenium
• chlororhenium
• pentacarbonylrhenium chloride
• pentadeuteriophenyl-acetic acid
• Pentadeuteriophenyl-essigsaeure
• phenylacetic-d5 acid
• rhenium pentacarbonyl chloride
• WLJVXDMOQOGPHL-RALIUCGRSA-N
• 104182-98-1
• 2-(2,3,4,5,6-pentadeuteriophenyl)acetic acid
• SCHEMBL1332689
• Phenyl-d5-acetic acid, 98 atom % D
• Phenyl-d5-acetyl chloride, 98 atom % D, 98% (CP)

• Inchi： 1S/C8H8O2/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)/i1D,2D,3D,4D,5D
• InChI Key： WLJVXDMOQOGPHL-RALIUCGRSA-N
• SMILES： OC(CC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O

Computed Properties

• Exact Mass: 141.08400
• Monoisotopic Mass: 141.084
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 265.5±0.0 °C at 760 mmHg
• Flash Point: 156.2±13.9 °C
• PSA: 37.30000
• LogP: 1.31370
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Benzene-d5-acetic acid(9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives